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Compound of Interest

Compound Name: SCH 900229

CAS No.: 1100361-36-1

Cat. No.: B1680919

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SCH 900229 could not be located. The

following guidance is based on general safety principles for handling potent, biologically active

research compounds of unknown toxicity. It is imperative to conduct a thorough risk

assessment before handling this substance and to consult with your institution's Environmental

Health and Safety (EHS) department.

SCH 900229, a potent presenilin 1 selective γ-secretase inhibitor used in Alzheimer's Disease

research, requires stringent safety measures to prevent personnel exposure. Researchers,

scientists, and drug development professionals must adhere to the following personal

protective equipment (PPE), operational, and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure to potent research compounds.

The following table summarizes the recommended PPE for handling SCH 900229.
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PPE Category Recommendation

Hand Protection

Double-gloving with nitrile gloves is

recommended. Ensure gloves are compatible

with the solvents being used. Change gloves

frequently and immediately if contaminated.

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.

Body Protection

A fully buttoned lab coat, preferably a

disposable one, should be worn to protect street

clothes.

Respiratory Protection

When handling the solid form of the compound

or when there is a risk of aerosol generation, a

NIOSH-approved N95 or higher respirator is

recommended.

Operational Plan
A meticulous operational plan is crucial for minimizing the risk of exposure during the handling

of SCH 900229.

Preparation:

Designate a specific area for handling SCH 900229, preferably within a certified chemical

fume hood.

Ensure all necessary equipment, including a calibrated analytical balance, appropriate

glassware, and waste containers, are present in the designated area.

Verify that an emergency eyewash station and safety shower are readily accessible.

Weighing and Dissolution:

Perform all manipulations of solid SCH 900229 within a chemical fume hood to prevent

inhalation of airborne particles.
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Use a microbalance with a draft shield for weighing small quantities to minimize air currents.

Add solvent to the solid compound slowly and carefully to avoid splashing.

Cap containers securely immediately after use.

Experimental Use:

Clearly label all solutions containing SCH 900229 with the compound name, concentration,

and hazard information.

When transferring solutions, use a syringe or a positive displacement pipette to prevent

aerosol generation.

Work on an absorbent, disposable bench liner to contain any potential spills.

Disposal Plan
Proper disposal of SCH 900229 and associated waste is essential to prevent environmental

contamination and accidental exposure.

Waste Segregation:

Solid Waste: All disposable items contaminated with SCH 900229, including gloves, lab

coats, bench liners, and weighing paper, should be collected in a dedicated, labeled

hazardous waste container.

Liquid Waste: All solutions containing SCH 900229, including experimental waste and

rinsates, must be collected in a sealed, properly labeled hazardous waste container. Do not

dispose of down the drain.

Sharps Waste: Needles and other sharps contaminated with SCH 900229 must be disposed

of in a designated sharps container.

Waste Disposal:

All hazardous waste must be disposed of through your institution's EHS department in

accordance with local, state, and federal regulations.
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Do not mix different waste streams unless explicitly permitted by your EHS department.

Experimental Workflow for Handling Potent
Research Compounds
The following diagram outlines the key steps and decision points for safely handling a potent

research compound like SCH 900229.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for SCH
900229]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680919/docs#essential-safety-and-handling-
protocols-for-sch-900229]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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